Cas no 442886-89-7 (1H-Pyrazole,3-ethyl-5-(1-methylpropyl)-)

• Product Name: 1H-Pyrazole,3-ethyl-5-(1-methylpropyl)-
• CAS No: 442886-89-7
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 327413
• PubChem ID: 45121286
• Update Time: 2025-04-19

1H-Pyrazole,3-ethyl-5-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-ethyl-5-(1-methylpropyl)-
• SCHEMBL16848136
• 442886-89-7
• 5-(sec-Butyl)-3-ethyl-1H-pyrazole
• SCHEMBL1204695

• Inchi： 1S/C9H16N2/c1-4-7(3)9-6-8(5-2)10-11-9/h6-7H,4-5H2,1-3H3,(H,10,11)
• InChI Key： ZWWUWWZZBFHMRT-UHFFFAOYSA-N
• SMILES： N1C(CC)=CC(C(C)CC)=N1

Computed Properties

• Exact Mass: 152.131
• Monoisotopic Mass: 152.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 2.6